Cas no 36701-93-6 (2-(2,3-dimethylphenoxy)pyridine-3-carboxylic acid)
36701-93-6 structure
Product Name:2-(2,3-dimethylphenoxy)pyridine-3-carboxylic acid
CAS No:36701-93-6
MF:C14H13NO3
MW:243.257923841476
CID:1479696
PubChem ID:215893
Update Time:2025-04-21
2-(2,3-dimethylphenoxy)pyridine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(2,3-dimethylphenoxy)pyridine-3-carboxylic acid
- 2-(2,3-dimethylphenoxy)nicotinic acid
- 36701-93-6
- 2-(2,3-Dimethylphenoxy)-3-pyridinecarboxylic acid
- Acide 2-(2',3'-dimethyl) phenoxy nicotinique
- AKOS000149124
- 3-Pyridinecarboxylic acid, 2-(2,3-dimethylphenoxy)-
- Acide 2-(2',3'-dimethyl) phenoxy nicotinique [French]
- DTXSID10190163
-
- Inchi: 1S/C14H13NO3/c1-9-5-3-7-12(10(9)2)18-13-11(14(16)17)6-4-8-15-13/h3-8H,1-2H3,(H,16,17)
- InChI Key: MZRXWDXILSKNAZ-UHFFFAOYSA-N
- SMILES: O(C1C(C(=O)O)=CC=CN=1)C1=CC=CC(C)=C1C
Computed Properties
- Exact Mass: 243.08959
- Monoisotopic Mass: 243.09
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 295
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 59.4Ų
Experimental Properties
- Density: 1.226
- Boiling Point: 388.2°C at 760 mmHg
- Flash Point: 188.6°C
- Refractive Index: 1.594
- PSA: 59.42
2-(2,3-dimethylphenoxy)pyridine-3-carboxylic acid Related Literature
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
36701-93-6 (2-(2,3-dimethylphenoxy)pyridine-3-carboxylic acid) Related Products
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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